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Compound of Interest

2-Chloro-3-

Compound Name: (trifluoromethoxy)aniline; hydrochlo
ride

CAS No.: 2413899-11-1

Cat. No.: B2752318

Get Quote

Executive Summary & Chemical Profile

Chlorinated trifluoromethoxy anilines (e.g., 2-Chloro-4-(trifluoromethoxy)aniline) represent a

specialized class of fluorinated intermediates critical to modern agrochemical and
pharmaceutical synthesis. These compounds function as "bioisosteres," where the
trifluoromethoxy group (

) enhances metabolic stability and lipophilicity, allowing active ingredients to penetrate cell
membranes more effectively.

However, this same chemical architecture introduces a dual-hazard profile:
* The Aniline Core: A potent inducer of methemoglobinemia (hematological toxicity).

e The Fluorinated/Chlorinated Side-Chains: Sources of highly corrosive thermal decomposition
products (HF and HCI) and enhanced skin absorption rates.
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This guide moves beyond standard GHS classifications to provide a mechanistic understanding
of these hazards and the rigorous protocols required to mitigate them.

Representative Structure Analysis

e (Amino Group): The primary handle for reactivity; responsible for nucleophilic attacks and the
primary vector for toxicity (metabolic oxidation).

e (Chloro Group): Adds steric bulk; precursors to HCI during combustion.

e (Trifluoromethoxy Group): Chemically stable under ambient conditions but releases
Hydrogen Fluoride (HF) and Carbonyl Fluoride (

) upon thermal decomposition.

Hazard Identification: The Mechanistic View

Standard SDSs list "Acute Toxicity" and "Irritation."[1] For the researcher, understanding the
mechanism is vital for risk assessment.

Hematological Toxicity (Methemoglobinemia)

Unlike simple corrosives, these anilines act systemically.[2] Upon absorption (oral, inhalation,
or dermal), hepatic enzymes (CYP450) oxidize the aniline nitrogen.

e Mechanism: The oxidized metabolites (N-hydroxylamines) react with hemoglobin, oxidizing
the ferrous iron (

) to the ferric state (
).

o Result: The resulting methemoglobin cannot bind oxygen, leading to functional anemia and
cellular hypoxia.[3][4][5]

 Clinical Sign: Cyanosis (blue/grey skin discoloration) independent of respiratory distress.

Thermal Decomposition Hazards

In the event of a fire or runaway reaction, the stability of the
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bond is compromised.

e Reaction:

e Risk: Hydrogen Fluoride (HF) is insidious. It penetrates deep into tissues, decalcifying bone
and causing systemic electrolyte imbalance (hypocalcemia) potentially leading to cardiac

arrest.
Quantitative Hazard Data (Summary)
Property Value / Classification Note
) o ) ) High lipophilicity increases skin
Physical State Liquid or Low-Melting Solid ]
absorption.
Acute Tox (Oral) Category 3/4 (H301/H302) Toxic if swallowed.
Critical Risk: Rapid absorption
Acute Tox (Dermal) Category 3 (H311) ) )
through intact skin.
) Corrosive/lrritant depending on
Skin/Eye Category 1/2 (H314/H318) o
specific isomer.
] ] Combustible, not highly
Flash Point Typically >95°C

flammable, but supports fire.

Critical Safety Protocols (The "How-To")
Engineering Controls

e Primary Barrier: All handling must occur within a certified chemical fume hood operating at a
face velocity of 0.5 m/s (100 fpm).

» Process Isolation: For scale-up (>100g), use closed-system transfers (cannula or diaphragm
pumps) to prevent aerosolization.

Personal Protective Equipment (PPE) Strategy

Standard latex gloves are insufficient for halogenated anilines due to high permeation rates.

e Hand Protection:
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o Splash Contact: Nitrile (minimum thickness 0.11 mm). Change immediately upon
contamination.[6]

o Prolonged Contact: Silver Shield® (Laminate) or Viton® gloves. These provide >480 min
breakthrough time for aromatic amines.

o Respiratory Protection: If engineering controls fail (e.g., spill outside hood), a full-face
respirator with ABEK-P3 combination filters (Organic Vapor + Acid Gas + Particulate) is
required to capture aniline vapors and potential acidic decomposition products.

Visualizing the Safety Workflow
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Figure 1: Lifecycle safety workflow for chlorinated trifluoromethoxy anilines, emphasizing the
transition from storage to waste.

Emergency Response Protocols
Fire Fighting (The HF Risk)

DO NOT use a direct water jet. This can scatter the chemical and increase the surface area for
volatilization.

o Extinguishing Media: Alcohol-resistant foam, dry chemical, or

o Firefighter PPE: Full chemical resistant suit and SCBA are mandatory.

o Post-Fire: The area must be tested for HF residues. Runoff water must be contained; it is
likely acidic and toxic to aquatic life.
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First Aid: Exposure Response

This protocol validates the distinction between standard acid burns and aniline toxicity.

Exposure Incident

Identify Route

Skin Contact Inhalation

1. Remove Clothing 1. Fresh Air
2. Wash Soap/Water (15m) 2. Oxygen if dyspneic
3. Monitor for Cyanosis 3. Transport to ER

Medical Intervention

If MetHb > 30%:
Methylene Blue (1-2 mg/kg 1V)

Click to download full resolution via product page

Figure 2: Triage and response logic for exposure events.[6][7][8] Note the specific medical
intervention for Methemoglobinemia.

Note on Calcium Gluconate: While thermal decomposition releases HF, the intact molecule
typically does not cause immediate fluoride poisoning. Calcium gluconate gel is generally not
required for skin exposure to the pure substance unless specific hydrolysis data suggests
otherwise. However, it should be available if the material was involved in a fire.
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Waste Management & Disposal

Self-Validating Protocol: Never dispose of these compounds down the drain. Their aquatic
toxicity is high (Category 1), and they persist in the environment.

e Collection: Collect all liquid waste in High-Density Polyethylene (HDPE) containers. Glass is
acceptable, but HDPE resists breakage.

e Labeling: Clearly mark as "Halogenated Organic Waste - Toxic."

o Destruction: The only validated disposal method is High-Temperature Incineration (>1100°C)
equipped with flue gas scrubbing.

o Why? The

bond is strong.[9] Low-temperature incineration will release toxic fluorinated volatiles. The
scrubber is essential to capture the generated HF and HCI gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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